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Compound of Interest

Compound Name: 3-(2-Chlorophenyl)isoxazole

Cat. No.: B12103413

Get Quote

An In-depth Technical Guide on 3-(2-Chlorophenyl)isoxazole: Chemical Properties, Structure,

and Synthesis

Introduction
The isoxazole ring system is a cornerstone in heterocyclic chemistry, renowned for its presence

in a multitude of pharmacologically active compounds.[1][2] This five-membered heterocycle,

containing adjacent nitrogen and oxygen atoms, serves as a versatile scaffold in drug discovery

due to its unique electronic properties and ability to engage in various non-covalent

interactions.[3][4] Its derivatives are known to exhibit a wide spectrum of biological activities,

including anti-inflammatory, anticancer, antibacterial, and antiviral properties.[1][2][5] The

incorporation of the isoxazole moiety can lead to compounds with enhanced potency and

improved physicochemical characteristics.[1]

Among the vast library of isoxazole derivatives, 3-(2-Chlorophenyl)isoxazole stands out as a

key structural motif. The presence of the 2-chlorophenyl group at the 3-position significantly

influences the molecule's steric and electronic profile, making it a subject of interest for

medicinal chemists. This guide provides a comprehensive technical overview of 3-(2-
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Chlorophenyl)isoxazole, detailing its chemical structure, physicochemical properties, primary

synthetic routes, and its established role in the development of therapeutic agents.

Chemical Structure and Physicochemical Properties
The foundational structure of 3-(2-Chlorophenyl)isoxazole consists of a five-membered

isoxazole ring bonded to a 2-chlorophenyl substituent at the C-3 position. This arrangement

dictates the molecule's reactivity and its potential interactions with biological targets.
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Reactants

Transition State

Product

2-Chlorophenyl Nitrile Oxide
(1,3-Dipole)

Concerted [3+2]
Cycloaddition

Acetylene
(Dipolarophile)

3-(2-Chlorophenyl)isoxazole

Ring Formation
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Start Materials:
2-Chlorobenzaldehyde

Hydroxylamine HCl

Step 1: Oxime Formation
(Ethanol, NaOAc, RT)

Step 2: Cycloaddition
(DCM, NCS, Acetylene)

Step 3: Aqueous Workup
& Extraction

Step 4: Purification
(Column Chromatography)

Final Product:
3-(2-Chlorophenyl)isoxazole

Isoxazole
Derivative

Cellular Target
(e.g., Kinase, Enzyme)

Inhibition/
Modulation Signaling Cascade

(e.g., Pro-inflammatory)
Cellular Response

(e.g., Inflammation, Proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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